Ethyl 4-[[2-[3-[4-(furan-2-ylmethylamino)-4-oxobutyl]-4-oxoquinazolin-2-yl]sulfanylacetyl]amino]benzoate

• IUPAC Name: ethyl 4-[[2-[3-[4-(furan-2-ylmethylamino)-4-oxobutyl]-4-oxoquinazolin-2-yl]sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C28H28N4O6S/c1-2-37-27(36)19-11-13-20(14-12-19)30-25(34)18-39-28-31-23-9-4-3-8-22(23)26(35)32(28)15-5-10-24(33)29-17-21-7-6-16-38-21/h3-4,6-9,11-14,16H,2,5,10,15,17-18H2,1H3,(H,29,33)(H,30,34)
• InChI Key: YNRCUPQDHCFZNP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC3=CC=CC=C3C(=O)N2CCCC(=O)NCC4=CC=CO4
• Molecular Formula: C28H28N4O6S
• Molecular Weight: 548.6 g/mol

Description

Ethyl 4-[[2-[3-[4-(furan-2-ylmethylamino)-4-oxobutyl]-4-oxoquinazolin-2-yl]sulfanylacetyl]amino]benzoate is a useful research compound. Its molecular formula is C28H28N4O6S and its molecular weight is 548.61. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antifungal Activities

Research indicates that derivatives of quinazoline, a core component of the chemical , have been synthesized and evaluated for their potential antimicrobial properties. For example, Desai et al. (2007) synthesized new quinazolines that showed promising antibacterial and antifungal activities against several pathogens, including Escherichia coli, Staphylococcus aureus, and Candida albicans, highlighting the compound's potential as a basis for developing new antimicrobial agents (Desai, N., Shihora, P. N., & Moradia, D., 2007).

Molecular Docking Studies

El-Azab et al. (2016) conducted FT-IR, FT-Raman, and molecular docking studies on a similar compound, demonstrating its potential for inhibiting the activity of specific enzymes or receptors. Their research revealed that the compound might exhibit inhibitory activity against the pyrrole inhibitor, suggesting its possible use in drug development for targeting specific molecular pathways (El-Azab, A. et al., 2016).

Monoamine Oxidase Inhibitory Properties

Compounds structurally related to Ethyl 4-[[2-[3-[4-(furan-2-ylmethylamino)-4-oxobutyl]-4-oxoquinazolin-2-yl]sulfanylacetyl]amino]benzoate have been explored for their potential monoamine oxidase inhibitory and anticonvulsant properties. Misra et al. (1980) prepared derivatives and evaluated them, suggesting the potential of these compounds in treating disorders related to monoamine oxidase activity (Misra, R. S., Dwivedi, C., & Parmar, S. S., 1980).

Synthesis and Characterization

The synthesis and characterization of new quinazoline derivatives have been extensively studied for various applications, including as potential anticancer agents. For instance, Atia et al. (2017) achieved remarkable regioselectivities in synthesizing new Luotonin A derivatives from quinazolinones, highlighting the versatility of these compounds in synthesizing biologically active molecules (Atia, M. et al., 2017).